Cas no 1310404-62-6 (5-Ethoxypyrazine-2-boronic acid)
5-Ethoxypyrazine-2-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 1310404-62-6
- (5-ETHOXYPYRAZIN-2-YL)BORONIC ACID
- 5-Ethoxypyrazine-2-boronic acid
- AB50885
- AKOS006330349
- MFCD09607758
- Boronic acid, B-(5-ethoxy-2-pyrazinyl)-
-
- MDL: MFCD09607758
- Inchi: 1S/C6H9BN2O3/c1-2-12-6-4-8-5(3-9-6)7(10)11/h3-4,10-11H,2H2,1H3
- InChI Key: FTOGEGNTEHHCGL-UHFFFAOYSA-N
- SMILES: B(C1=NC=C(OCC)N=C1)(O)O
Computed Properties
- Exact Mass: 168.0706223g/mol
- Monoisotopic Mass: 168.0706223g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.5Ų
5-Ethoxypyrazine-2-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E903682-5mg |
5-Ethoxypyrazine-2-boronic acid |
1310404-62-6 | 95% | 5mg |
¥1,188.00 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E903682-25mg |
5-Ethoxypyrazine-2-boronic acid |
1310404-62-6 | 95% | 25mg |
¥3,568.00 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E903682-100mg |
5-Ethoxypyrazine-2-boronic acid |
1310404-62-6 | 95% | 100mg |
¥12,000.00 | 2022-01-12 | |
| Ambeed | A1528276-100mg |
(5-Ethoxypyrazin-2-yl)boronic acid |
1310404-62-6 | 98% | 100mg |
$1657.0 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1578283-5mg |
(5-Ethoxypyrazin-2-yl)boronic acid |
1310404-62-6 | 98% | 5mg |
¥1425.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1578283-25mg |
(5-Ethoxypyrazin-2-yl)boronic acid |
1310404-62-6 | 98% | 25mg |
¥4281.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1578283-100mg |
(5-Ethoxypyrazin-2-yl)boronic acid |
1310404-62-6 | 98% | 100mg |
¥14400.00 | 2024-08-09 |
5-Ethoxypyrazine-2-boronic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 5-Ethoxypyrazine-2-boronic acid
Introduction to 5-Ethoxypyrazine-2-boronic Acid (CAS No. 1310404-62-6)
5-Ethoxypyrazine-2-boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the chemical abstracts service number CAS No. 1310404-62-6, is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural properties make it an invaluable tool for researchers exploring innovative chemical methodologies and drug discovery strategies.
The< strong>5-Ethoxypyrazine-2-boronic acid molecule features a pyrazine core substituted with an ethoxy group and a boronic acid functionality. The boronic acid moiety is particularly noteworthy as it facilitates various cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely employed in organic synthesis to construct complex molecular architectures. These reactions are pivotal in the pharmaceutical industry for creating novel heterocyclic compounds with potential therapeutic benefits.
In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of heterocyclic compounds, and 5-Ethoxypyrazine-2-boronic acid has emerged as a critical building block in this domain. Its ability to undergo facile functionalization allows chemists to tailor its structure for specific applications, making it an essential reagent in medicinal chemistry and materials science. The compound's stability under various reaction conditions further enhances its utility, enabling researchers to explore diverse synthetic pathways without compromising yield or purity.
One of the most compelling aspects of 5-Ethoxypyrazine-2-boronic acid is its role in the development of targeted therapies. The pyrazine ring is a common structural motif found in many biologically active molecules, including antiviral, anticancer, and anti-inflammatory agents. By incorporating this scaffold into drug candidates, researchers can leverage its known biological interactions to enhance the efficacy of new treatments. Moreover, the boronic acid functionality opens up possibilities for further derivatization, allowing for the creation of structurally diverse compounds with tailored pharmacological properties.
The< strong>CAS No. 1310404-62-6 designation ensures that researchers have access to a standardized and well-characterized compound, which is crucial for reproducibility and consistency in scientific studies. This level of quality control is essential when working with intermediates that are intended for use in clinical trials or commercial drug development. The compound's availability from reputable chemical suppliers further underscores its importance as a reliable tool in synthetic chemistry.
Recent advancements in computational chemistry have also highlighted the significance of 5-Ethoxypyrazine-2-boronic acid in drug design. Molecular modeling studies have demonstrated that this compound can interact with biological targets in ways that suggest potential therapeutic applications. For instance, computational simulations have shown that derivatives of this molecule may exhibit inhibitory effects on enzymes implicated in metabolic disorders and neurodegenerative diseases. These findings have spurred interest among academic and industrial researchers who are seeking novel molecular entities to address unmet medical needs.
The synthetic utility of 5-Ethoxypyrazine-2-boronic acid extends beyond pharmaceutical applications. In materials science, this compound has been explored as a precursor for designing advanced functional materials, such as organic semiconductors and catalysts. Its ability to participate in cross-coupling reactions allows for the construction of complex polymers and coordination complexes with unique electronic properties. These materials are of great interest for applications in optoelectronics, energy storage, and catalysis.
The< strong>CAS No. 1310404-62-6 identifier plays a crucial role in ensuring that researchers can accurately track and document their use of this compound throughout their experiments. This level of specificity is essential for compliance with regulatory requirements and for maintaining detailed records of synthetic pathways and reaction conditions. Such documentation is not only vital for academic research but also for industrial processes where precision and reproducibility are paramount.
In conclusion, 5-Ethoxypyrazine-2-boronic acid represents a cornerstone in modern synthetic chemistry and drug discovery. Its unique structural features and reactivity make it an indispensable tool for researchers across multiple disciplines. As scientific understanding continues to evolve, the applications of this compound are likely to expand even further, driving innovation in both pharmaceuticals and materials science.
1310404-62-6 (5-Ethoxypyrazine-2-boronic acid) Related Products
- 2246743-61-1((3-methoxypyrazin-2-yl)boronic acid)
- 1310405-11-8(5-(Cyclopentoxy)pyrazine-2-boronic acid)
- 1207738-71-3((5-methoxypyrazin-2-yl)boronic acid)
- 1309982-43-1(5-(Isopropoxy)pyrazine-2-boronic acid)
- 934346-27-7((6-methoxypyrazin-2-yl)boronic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)